Cas no 1242846-63-4 (Methyl 2-(4-acetyl-2-bromophenoxy)acetate)

Methyl 2-(4-acetyl-2-bromophenoxy)acetate is a brominated aromatic ester with a molecular structure featuring both acetyl and phenoxyacetate functional groups. This compound is primarily utilized in organic synthesis as an intermediate for pharmaceuticals, agrochemicals, and specialty chemicals. Its key advantages include high reactivity due to the presence of the bromine substituent, enabling selective coupling reactions, while the acetyl group offers further derivatization potential. The ester moiety enhances solubility in organic solvents, facilitating purification and downstream processing. This compound is particularly valuable in constructing complex molecular frameworks, making it a versatile building block in medicinal chemistry and materials science research. Proper handling is required due to its potential sensitivity to light and moisture.

Methyl 2-(4-acetyl-2-bromophenoxy)acetate structure

1242846-63-4 structure

Product Name:Methyl 2-(4-acetyl-2-bromophenoxy)acetate

CAS No:1242846-63-4

MF:C₁₁H₁₁BrO₄

MW:287.106642961502

CID:2116423

Update Time:2025-06-08

Methyl 2-(4-acetyl-2-bromophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

- methyl 2-(4-acetyl-2-bromophenoxy)acetate
- UFTMTMFFPPRMDW-UHFFFAOYSA-N
- Methyl 2-(4-acetyl-2-bromophenoxy)acetate
- Inchi： 1S/C11H11BrO4/c1-7(13)8-3-4-10(9(12)5-8)16-6-11(14)15-2/h3-5H,6H2,1-2H3
- InChI Key： UFTMTMFFPPRMDW-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C)=O)C=CC=1OCC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 267
Topological Polar Surface Area: 52.6

Methyl 2-(4-acetyl-2-bromophenoxy)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019147574-1g	Methyl 2-(4-acetyl-2-bromophenoxy)acetate	1242846-63-4	95%	1g	$482.30	2023-09-03
Crysdot LLC	CD12169750-1g	Methyl 2-(4-acetyl-2-bromophenoxy)acetate	1242846-63-4	95+%	1g	$428	2024-07-23

Methyl 2-(4-acetyl-2-bromophenoxy)acetate Related Literature

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Additional information on Methyl 2-(4-acetyl-2-bromophenoxy)acetate

Methyl 2-(4-acetyl-2-bromophenoxy)acetate (CAS No. 1242846-63-4): An Overview

Methyl 2-(4-acetyl-2-bromophenoxy)acetate (CAS No. 1242846-63-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a brominated phenyl ring and an acetyl group, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Methyl 2-(4-acetyl-2-bromophenoxy)acetate is C₁₁H₁₁BrO₃, and it has a molecular weight of approximately 277.10 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as bromobenzene and acetic anhydride. The synthetic route involves the formation of a brominated phenyl acetate intermediate, followed by the introduction of the methoxyacetate moiety.

In the realm of pharmaceutical research, Methyl 2-(4-acetyl-2-bromophenoxy)acetate has shown promise as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its potential as a precursor for compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, researchers at the University of California, Los Angeles (UCLA) have reported that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines in vitro.

Moreover, the unique electronic and steric properties of Methyl 2-(4-acetyl-2-bromophenoxy)acetate make it an attractive candidate for use in materials science applications. Its ability to undergo controlled polymerization reactions has led to its exploration as a monomer for the synthesis of functional polymers with tailored properties. These polymers have potential applications in areas such as drug delivery systems, coatings, and electronic materials.

In the context of chemical synthesis, Methyl 2-(4-acetyl-2-bromophenoxy)acetate serves as a valuable building block for the construction of complex organic molecules. Its reactivity and functional group compatibility allow for a wide range of transformations, including nucleophilic substitution, cross-coupling reactions, and cycloadditions. These synthetic capabilities have been leveraged by chemists to develop novel methodologies for the synthesis of bioactive compounds and advanced materials.

The safety and handling of Methyl 2-(4-acetyl-2-bromophenoxy)acetate are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, Methyl 2-(4-acetyl-2-bromophenoxy)acetate (CAS No. 1242846-63-4) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and reactivity profile make it an invaluable tool for researchers in fields such as pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow further.